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Compound of Interest |

Compound Name:

CAS No.: 914482-23-8

Cat. No.: B1590269

\

3,5-difluoropyridin-2-ol

{ Get Quote

STOP: Before handling waste, verify the chemical identity. Chemical Name: 3,5-
Difluoropyridin-2-ol (Tautomer: 3,5-Difluoro-2(1H)-pyridinone) CAS No: 914482-23-8 Waste
Category:HALOGENATED ORGANIC WASTE[1][2]

Critical Check

Action Required

Solid (White to off-white powder) or Solution (in

State )

organic solvent).[1][2]

DO NOT mix with Non-Halogenated solvents
Segregation (e.g., Acetone, Ethanol) if possible.[1] Segregate

into "Halogenated Waste".

Incompatibility

DO NOT mix with Strong Oxidizers (e.g., Nitric
Acid, Peroxides) or Strong Bases.[1]

Labeling

Label clearly: "Hazardous Waste - Halogenated
Organic - 3,5-Difluoropyridin-2-ol".[1][2]

Spill Response

Sweep up solids (avoid dust).[1] Absorb
solutions with vermiculite.[2][3] Place in a sealed

container.
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PART 2: CHEMICAL PROFILE & HAZARD
ASSESSMENT

To dispose of this chemical safely, one must understand its dual nature.[2][3] 3,5-
difluoropyridin-2-ol exists in a tautomeric equilibrium between the pyridinol (aromatic,
hydroxyl) and pyridone (lactam, carbonyl) forms.[1][2]

Tautomeric Equilibrium & Stability

In the solid state and in polar solvents (like water or methanol), the pyridone form predominates
due to the stabilization of the lactam structure and intermolecular hydrogen bonding. In the gas
phase or non-polar solvents, the pyridinol form may be more significant.[2]

 Implication for Disposal: The compound behaves chemically like a lactam (amide-like
stability) rather than a simple phenol.[1][2] It is generally stable but releases toxic Hydrogen
Fluoride (HF) gas when incinerated.[2]
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Figure 1: Tautomeric equilibrium between the hydroxy- and oxo- forms.[1][2] The specific
disposal hazard (HF generation) remains constant regardless of the tautomer.[1]

Physical & Chemical Properties

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/3_5-Dichloro-2-pyridone
https://datasheets.scbt.com/sc-257598.pdf
https://www.benchchem.com/product/b1590269?utm_src=pdf-body
https://www.benchchem.com/product/b1590269?utm_src=pdf-body
https://en.wikipedia.org/wiki/2-Pyridone
https://pubchem.ncbi.nlm.nih.gov/compound/3_5-Dichloro-2-pyridone
https://pubchem.ncbi.nlm.nih.gov/compound/3_5-Dichloro-2-pyridone
https://en.wikipedia.org/wiki/2-Pyridone
https://pubchem.ncbi.nlm.nih.gov/compound/3_5-Dichloro-2-pyridone
https://pubchem.ncbi.nlm.nih.gov/compound/3_5-Dichloro-2-pyridone
https://www.benchchem.com/product/b1590269?utm_src=pdf-body-img
https://en.wikipedia.org/wiki/2-Pyridone
https://pubchem.ncbi.nlm.nih.gov/compound/3_5-Dichloro-2-pyridone
https://en.wikipedia.org/wiki/2-Pyridone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590269?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Property Value Operational Note

Use this for waste manifesting.

CAS Number 914482-23-8
[11[2]
High Fluorine content requires
Molecular Formula CsHsF2NO scrubbing during incineration.
[1]
Molecular Weight 131.08 g/mol
o ] Weakly acidic.[1][2] Can form
Acidity (pKa) ~9.0 (Predicted) )
salts with strong bases.[2]
- Organic Solvents (DMSO, Low water solubility expected
Solubility o
MeOH) due to fluorination.[1]
Standard PPE (Gloves,
Hazard Class Irritant (Skin/Eye/Resp) Goggles, Lab Coat) required.

[1]

PART 3: DETAILED DISPOSAL PROTOCOL

This protocol ensures compliance with RCRA (USA) and general hazardous waste regulations.
[2] The primary environmental risk is the release of HF gas during thermal destruction.[2]

Step 1: Waste Segregation (The "Halogen Rule")

Because this molecule contains Fluorine, it MUST be classified as Halogenated Waste.[2]

» Why? Non-halogenated waste streams are often used as fuel blending for cement kilns.[2]
Fluorine destroys the refractory lining of standard kilns and releases corrosive HF gas.[2]

e Action: Segregate this waste into the container marked "Halogenated Organics".

Step 2: Container Selection & Compatibility

» Solid Waste: Collect pure solid 3,5-difluoropyridin-2-ol in a wide-mouth HDPE (High-
Density Polyethylene) jar.
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o Note: Glass is acceptable, but HDPE is preferred to minimize breakage risks.[2]

 Liquid Waste (Solutions):
o Compatible Solvents: Dichloromethane (DCM), Chloroform, Ethyl Acetate, Methanol.

o Incompatible: Do not mix with Nitric Acid (risk of nitration/explosion) or strong oxidizers.[2]

Step 3: Labeling & Manifesting

Attach a hazardous waste tag immediately upon the first addition of waste.[2]

o Constituents: List "3,5-Difluoropyridin-2-ol" (or "3,5-Difluoro-2-pyridone™) and the solvent
(e.g., "Dichloromethane").[1][2]

o Hazard Checkboxes: [x] Toxic [X] Irritant.[2][4]

Step 4: Final Disposal (Incineration)

The facility receiving this waste must utilize a High-Temperature Incinerator with Acid Gas
Scrubbing.[2]

e Mechanism:

[1][]

e Scrubbing: The HF gas is neutralized in the scrubber (usually with Calcium Hydroxide) to
form Calcium Fluoride (

), preventing acid rain and equipment corrosion.

PART 4: DISPOSAL DECISION TREE

Follow this logic flow to determine the correct disposal path for your specific situation.
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Waste Generation:

3,5-Difluoropyridin-2-ol

[Physical State?]

[Solid / Powder] [Solution / Mother Liquor]

Pack in HDPE Jar Is Solvent Halogenated?
Label: 'Solid Halogenated Waste' (e.g., DCM, Chloroform)

Za

[Yes (Halogenated)] [No (e.g., Methanol, Acetone)]

Key Protocol

Segregate if >5% Fluorinated Content

Combine in 'Halogenated Waste' Carboy Mark as 'Halogenated' due to Solute

Sent to High-Temp Incineration
(w/ HF Scrubber)

Approved Disposal Facility

Click to download full resolution via product page
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Figure 2: Decision matrix for segregating solid vs. liquid waste streams containing fluorinated
pyridines.

PART 5: EMERGENCY PROCEDURES (Spills)

o Evacuate: If a large amount of dry powder is airborne, evacuate the immediate area to avoid
inhalation.[2]

o PPE: Wear nitrile gloves, safety goggles, and an N95 dust mask (for solids).[2]
e Containment:
o Solids: Cover with wet paper towels to prevent dust, then sweep up.[2]

o Liquids: Absorb with vermiculite or sand.[2][3] Do not use combustible materials (like
sawdust) if the solvent is flammable.[2]

o Decontamination: Wipe the surface with a mild detergent and water.[2] The compound is
likely soluble in basic aqueous solutions, but avoid strong bases to prevent splashing.[2]

» Disposal of Cleanup Materials: All rags and absorbents must be treated as Halogenated
Hazardous Waste.[]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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